Cas no 1010911-55-3 ([4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid)

• Product Name: [4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid
• CAS No: 1010911-55-3
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 6332456
• PubChem ID: 24279030
• Update Time: 2025-10-31

[4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-oxo-2H-chromen-3-yl)phenoxy)acetic acid
• [4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid
• 1010911-55-3
• AKOS016402390

• Inchi： 1S/C17H12O5/c18-16(19)10-21-13-7-5-11(6-8-13)14-9-12-3-1-2-4-15(12)22-17(14)20/h1-9H,10H2,(H,18,19)
• InChI Key： AAJVIPQEVOQLAG-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)C1C=CC(=CC=1)OCC(=O)O)=O

Computed Properties

• Exact Mass: 296.06847348g/mol
• Monoisotopic Mass: 296.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on [4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid

Professional Introduction to [4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic Acid (CAS No. 1010911-55-3)

[4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural properties and potential biological activities. This compound, identified by the CAS number 1010911-55-3, belongs to the class of phenoxyacetic acids, which are known for their role in various biochemical pathways and therapeutic applications.

The molecular structure of [4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid consists of a chromenone core linked to a phenoxy group, which is further connected to an acetic acid moiety. The presence of the chromenone ring (also known as flavone derivative) suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug discovery. The phenoxyacetic acid moiety is particularly interesting as it has been widely studied for its roles in plant growth regulation and hormone-like activities in animals.

Recent advancements in medicinal chemistry have highlighted the importance of fluorescent probes and bioactive molecules derived from chromenone derivatives. [4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid has been explored as a potential tool in fluorescence-based assays, where its ability to emit light upon binding with specific biomolecules makes it valuable for diagnostic applications. Studies have demonstrated its utility in detecting Reactive Oxygen Species (ROS) and other cellular markers, contributing to a deeper understanding of oxidative stress mechanisms in diseases.

In the realm of drug development, this compound has shown promise as an intermediate in synthesizing novel therapeutic agents. The phenoxyacetic acid scaffold is particularly relevant in designing molecules that interact with cytokine receptors and other inflammatory pathways. Preliminary studies have indicated that derivatives of [4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid may exhibit anti-inflammatory properties, making them suitable for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of [4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are crucial in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of [4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid with target proteins. These studies utilize algorithms like molecular dynamics (MD) simulations and quantum mechanical (QM) calculations to predict binding affinities and identify key interaction residues. Such computational approaches are integral in guiding experimental design and optimizing lead compounds for further development.

The biological activity of this compound has been further investigated through in vitro assays, where it has demonstrated potential effects on pathways related to cell proliferation and differentiation. The chromenone core is known to modulate various signaling cascades, including those involving kinases and transcription factors. This makes [4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid a candidate for developing treatments against cancers and other diseases characterized by aberrant cell growth.

Future research directions include exploring the compound's efficacy in animal models and its potential for clinical translation. Combination therapies involving [4-(2-oxo-2H-chromen-3-yl)phenoxy]acetic acid with other drugs may also be investigated to enhance therapeutic outcomes. The growing interest in natural product-inspired scaffolds like chromenones ensures that this area will continue to produce innovative compounds with significant medical value.

In summary, [4-(2-o<0xE1><0xB5><0xA8>)-<0xE1><0xB5><0xA7>romo<0xE1><0xB5><0xA8>]acetic acid (CAS No. 1010911<0xE2><0x82><0x99>55<0xE2><0x82><0x99>) represents a fascinating subject of study in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is likely to contribute significantly to advancements in drug discovery and diagnostics.